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Compound of Interest

Compound Name: 2-Ethoxy-5-nitroaniline

Cat. No.: B094399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 2-Ethoxy-5-nitroaniline. The information is intended to support laboratory

safety protocols and to ensure the well-being of personnel working with this compound. This

document summarizes key quantitative data, outlines emergency procedures, and provides

visual workflows for critical safety operations.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 2-Ethoxy-5-nitroaniline is

fundamental to its safe handling. The following table summarizes these key characteristics.
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Property Value

CAS Number 136-79-8

Molecular Formula C8H10N2O3

Molecular Weight 182.18 g/mol

Appearance Not specified in provided results

Melting Point Not specified in provided results

Boiling Point 358.3 °C at 760 mmHg

Density 1.264 g/cm³

Flash Point 170.5 °C

Toxicological Data
The toxicological profile of 2-Ethoxy-5-nitroaniline is crucial for risk assessment and for

establishing appropriate safety measures. The available acute toxicity data is presented below.

Test Type
Route of
Exposure

Species Dose/Duration Toxic Effects

LD50 (Lethal

Dose, 50% kill)
Intraperitoneal Rodent - rat 470 mg/kg

Details of toxic

effects not

reported other

than lethal dose

value.

TDLo (Lowest

Published Toxic

Dose)

Oral Rodent - rat
2275 mg/kg/91D-

I

Liver - other

changes, Blood -

other changes

Experimental Protocol for Acute Toxicity Studies (General Methodology)

While specific experimental protocols for the cited studies on 2-Ethoxy-5-nitroaniline are not

detailed in the available literature, a general methodology for such toxicological assessments,
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based on established guidelines (e.g., OECD Test Guidelines), is as follows:

1. Test Animals: Healthy, young adult laboratory animals of a specific strain (e.g., Wistar rats)

are used. They are acclimated to the laboratory conditions for a specified period before the

study.

2. Dose Administration:

LD50 Study (Intraperitoneal): The test substance is dissolved or suspended in a suitable

vehicle. A single dose is administered via intraperitoneal injection to several groups of

animals at varying dose levels. A control group receives the vehicle alone.

TDLo Study (Oral): The test substance is typically administered by gavage. Dosing occurs

repeatedly over a specified period (e.g., daily for 91 days). Multiple dose groups are used,

along with a control group.

3. Observation: Animals are observed for signs of toxicity, morbidity, and mortality at regular

intervals after dosing. Observations include changes in skin, fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and

behavior pattern.

4. Necropsy and Histopathology: At the end of the study, all animals are humanely euthanized.

A full necropsy is performed on all animals. For the TDLo study, organs and tissues are

collected, weighed, and examined macroscopically. Histopathological examination of selected

organs, particularly the liver and blood as indicated by the toxic effects, is conducted to identify

any cellular changes.

5. Data Analysis: The dose-response relationship is evaluated. For the LD50 study, the dose

that is lethal to 50% of the test animals is calculated using statistical methods. For the TDLo

study, the lowest dose that produces a toxic effect is identified.

Hazard Identification and GHS Classification
Although a specific GHS classification for 2-Ethoxy-5-nitroaniline was not found in the

provided search results, based on the available toxicity data and the nature of similar aromatic

nitro compounds, it should be handled as a substance with the following potential hazards:
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Acute Toxicity: The LD50 and TDLo data suggest that this compound can be harmful if

ingested or absorbed.

Target Organ Toxicity: The reported effects on the liver and blood indicate the potential for

target organ damage with repeated exposure.

Skin and Eye Irritation: As with many aniline derivatives, there is a potential for skin and eye

irritation upon contact.

Environmental Hazards: Nitroaromatic compounds can be hazardous to the aquatic

environment.

Safety and Handling Precautions
Strict adherence to safety protocols is mandatory when working with 2-Ethoxy-5-nitroaniline.

4.1. Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize inhalation exposure.

Eyewash stations and safety showers must be readily accessible in the immediate work

area.

4.2. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles or a face shield are required to protect

against splashes.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. Inspect gloves

for any signs of degradation or puncture before use.

Protective Clothing: A laboratory coat or chemical-resistant apron should be worn. For

operations with a higher risk of exposure, chemical-resistant coveralls may be necessary.
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Respiratory Protection: If work cannot be conducted in a fume hood or if dusts are

generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and particulates should be used.

4.3. Hygiene Practices:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

Remove contaminated clothing promptly and wash it before reuse.

4.4. Storage:

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents and strong acids.

Emergency Procedures
5.1. First Aid Measures:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.

Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.
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5.2. Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce toxic fumes, including oxides of nitrogen and

carbon.

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).

5.3. Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel from the area. Wear appropriate

personal protective equipment (see Section 4.2). Ensure adequate ventilation.

Containment and Cleanup:

For solid spills, carefully sweep or scoop up the material, avoiding dust generation. Place

it into a suitable, labeled container for disposal.

For liquid spills, absorb the material with an inert, non-combustible absorbent (e.g., sand,

vermiculite). Place the contaminated material into a sealed container for disposal.

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

Disposal Considerations
All waste containing 2-Ethoxy-5-nitroaniline must be handled as hazardous waste. Dispose of

the chemical and any contaminated materials in accordance with all applicable federal, state,

and local regulations. Contact a licensed professional waste disposal service for proper

disposal.

Visual Safety Workflows
The following diagrams illustrate the logical workflows for handling a chemical spill and

responding to a personal exposure incident.
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Spill Detected

Immediate Actions

Cleanup Procedure

Final Steps

2-Ethoxy-5-nitroaniline Spill

Evacuate Immediate Area

Assess Risk

Alert Supervisor and Safety Officer

Don Appropriate PPE

Contain the Spill

Absorb/Sweep Up Material

Collect in Labeled Waste Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a 2-Ethoxy-5-nitroaniline spill.
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Exposure Event

Immediate Response

Medical Attention

Personal Exposure to
2-Ethoxy-5-nitroaniline

Remove from Exposure Source

Flush Affected Area
(Skin/Eyes for 15 min) Remove Contaminated Clothing
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Click to download full resolution via product page

Caption: First aid response workflow for personal exposure.
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[https://www.benchchem.com/product/b094399#2-ethoxy-5-nitroaniline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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